2-[(1Z,3E)-5-carboxy-1-hydroxy-5-oxopenta-1,3-dienyl]benzoic acid

• Molecular Formula: C13H10O6
• Molecular Weight: 262.21 g/mol
• IUPAC Name: 2-[(1Z,3E)-5-carboxy-1-hydroxy-5-oxopenta-1,3-dienyl]benzoic acid
• InChI: InChI=1S/C13H10O6/c14-10(6-3-7-11(15)13(18)19)8-4-1-2-5-9(8)12(16)17/h1-7,14H,(H,16,17)(H,18,19)/b7-3+,10-6-
• InChI Key: AGCCSGUKFYOOTJ-JSXJEZROSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C(=C/C=C/C(=O)C(=O)O)/O)C(=O)O
• Canonical SMILES: C1=CC=C(C(=C1)C(=CC=CC(=O)C(=O)O)O)C(=O)O

Description

2-Hydroxy-6-oxo-6-(2-carboxyphenyl)-hexa-2,4-dienoate is a member of acetophenones.

Scientific Research Applications

Natural Product Isolation

Investigations into the leaves of the shrub Rapanea myricoides led to the discovery of two diprenylated benzoic acids, one being a new diol closely related to the chemical structure , demonstrating the role of natural products in the discovery of unique chemical compounds (Blunt, Chen, & Wiemer, 1998).

Optical Material Research

The compound's derivative was studied for its role in the aggregation within optically neutral polymeric matrices. This research highlighted the significance of the compound in developing materials with advanced optical properties (A. Savitsky et al., 2012).

Microbial Metabolism Studies

Research on Pseudomonas putida revealed the metabolism of similar benzoic acid derivatives, indicating the importance of these compounds in understanding microbial pathways and environmental biodegradation processes (D. Catelani et al., 1973).

Antimicrobial Activity Analysis

Derivatives of benzoic acid, including structures similar to the compound , were isolated from Piper gaudichaudianum Kuntze. These compounds demonstrated significant antimicrobial activity, underlining their potential in developing new antimicrobial agents (Mariele Caroline Marques Nogueira Puhl et al., 2011).

Development of Lanthanide-based Coordination Polymers

Studies on lanthanide complexes using derivatives of benzoic acid showcased the potential of these compounds in the synthesis and design of new materials with unique photophysical properties (S. Sivakumar et al., 2011).